Cas no 954072-77-6 (4-(5-ethyl-2-methoxybenzenesulfonyl)-2-phenylmorpholine)

• Product Name: 4-(5-ethyl-2-methoxybenzenesulfonyl)-2-phenylmorpholine
• CAS No: 954072-77-6
• MF: C₁₉H₂₃NO₄S
• MW: 361.455224275589
• CID: 6243616
• PubChem ID: 16895294
• Update Time: 2025-10-31

4-(5-ethyl-2-methoxybenzenesulfonyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-ethyl-2-methoxybenzenesulfonyl)-2-phenylmorpholine
• 4-((5-ethyl-2-methoxyphenyl)sulfonyl)-2-phenylmorpholine
• AKOS024491297
• SR-01000920135
• 954072-77-6
• 4-(5-ethyl-2-methoxyphenyl)sulfonyl-2-phenylmorpholine
• F5028-0072
• VU0630423-1
• SR-01000920135-1

• Inchi： 1S/C19H23NO4S/c1-3-15-9-10-17(23-2)19(13-15)25(21,22)20-11-12-24-18(14-20)16-7-5-4-6-8-16/h4-10,13,18H,3,11-12,14H2,1-2H3
• InChI Key： JIIBNGGKXQAHFU-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(CC)C=1)OC)(N1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 361.13477939g/mol
• Monoisotopic Mass: 361.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-(5-ethyl-2-methoxybenzenesulfonyl)-2-phenylmorpholine

4-(5-Ethyl-2-Methoxybenzenesulfonyl)-2-Phenylmorpholine: A Comprehensive Overview

4-(5-Ethyl-2-Methoxybenzenesulfonyl)-2-Phenylmorpholine, identified by the CAS number 954072-77-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in drug design and synthesis. The molecule's structure is characterized by a morpholine ring substituted with a phenyl group at the 2-position and a sulfonyl group attached to a benzene ring with specific substituents.

The sulfonamide functional group in 4-(5-Ethyl-2-Methoxybenzenesulfonyl)-2-Phenylmorpholine plays a crucial role in its chemical reactivity and biological activity. Sulfonamides are known for their ability to form strong hydrogen bonds, which can significantly influence the compound's solubility, stability, and bioavailability. Recent studies have highlighted the importance of sulfonamide-containing compounds in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The benzene ring substituents in this compound—specifically the ethyl and methoxy groups—contribute to its unique electronic and steric properties. The ethyl group introduces a degree of hydrophobicity, while the methoxy group enhances the compound's solubility in polar solvents. These characteristics make 4-(5-Ethyl-2-Methoxybenzenesulfonyl)-2-Phenylmorpholine an attractive candidate for use in drug delivery systems and as a building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to optimize reaction conditions, thereby improving yield and purity. These methods not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of biological activity, 4-(5-Ethyl-2-Methoxybenzenesulfonyl)-2-Phenylmorpholine has shown promise as a potential inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is critical in cancer therapy. Additionally, its morpholine ring structure provides a scaffold for further functionalization, allowing researchers to explore its potential as an antagonist or agonist for various receptor systems.

The pharmacokinetic properties of this compound are also under investigation. Early results suggest that it exhibits moderate bioavailability when administered orally, which is advantageous for drug development purposes. However, further studies are required to fully understand its absorption, distribution, metabolism, and excretion profiles.

In conclusion, 4-(5-Ethyl-2-Methoxybenzenesulfonyl)-2-Phenylmorpholine, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of compounds available for drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing therapeutic interventions across various disease areas.